1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-N-[3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C17H15FN4O2S/c1-2-22-9-7-14(21-22)16(24)20-17-13(8-10-25-17)15(23)19-12-5-3-11(18)4-6-12/h3-10H,2H2,1H3,(H,19,23)(H,20,24)
• InChI Key: QQZSQQAYXUQPNE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=C(C=CS2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O2S
• Molecular Weight: 358.4 g/mol

Description

1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide is a synthetic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrazole ring, a thiophene ring, and a fluorophenyl group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole ring, followed by the introduction of the thiophene and fluorophenyl groups. Common reagents used in these reactions include ethyl hydrazine, thiophene-2-carboxylic acid, and 4-fluoroaniline. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Industrial production often requires optimization of reaction conditions, including temperature, pressure, and the use of advanced catalysts to achieve the desired product quality and yield.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups, altering the compound’s properties.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds, affecting the compound’s reactivity.

Substitution: This reaction can replace one functional group with another, modifying the compound’s chemical behavior.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. The reaction conditions typically involve acidic or basic environments and controlled temperatures.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride. The reaction conditions often involve anhydrous solvents and low temperatures.

Substitution: Common reagents include halogens and nucleophiles. The reaction conditions vary depending on the specific substitution reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce carboxylic acids or ketones, while reduction may yield alcohols or alkanes. Substitution reactions can result in a wide range of products, including halogenated compounds and amines.

Scientific Research Applications

1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 1-ethyl-N-{3-[(4-chlorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide
• 1-ethyl-N-{3-[(4-bromophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide
• 1-ethyl-N-{3-[(4-methylphenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide

Uniqueness

1-ethyl-N-{3-[(4-fluorophenyl)carbamoyl]thiophen-2-yl}-1H-pyrazole-3-carboxamide is unique due to the presence of the fluorophenyl group, which imparts distinct chemical and biological properties. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable molecule for research and industrial applications.